Cas no 861408-36-8 (5-(2-Chloro-5-Methylphenoxy)Methyl-4-Methyl-4h-1,2,4-Triazole-3-Thiol)

• Product Name: 5-(2-Chloro-5-Methylphenoxy)Methyl-4-Methyl-4h-1,2,4-Triazole-3-Thiol
• CAS No: 861408-36-8
• MF: C₁₁H₁₂ClN₃OS
• MW: 269.750479698181
• MDL: MFCD04968892
• CID: 718303
• PubChem ID: 3262518
• Update Time: 2025-04-19

5-(2-Chloro-5-Methylphenoxy)Methyl-4-Methyl-4h-1,2,4-Triazole-3-Thiol Chemical and Physical Properties

Names and Identifiers

• 5-((2-Chloro-5-methylphenoxy)methyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-[(2-chloro-5-methylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione,5-[(2-chloro-5-methylphenoxy)methyl]-2,4-dihydro-4-methyl-
• 5-[(2-Chloro-5-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• VS-06557
• AB01321194-02
• CS-0322283
• MFCD04968892
• 861408-36-8
• AKOS003395762
• ART-CHEM-BB B018064
• DTXSID50390781
• NCGC00325665-01
• 5-(2-Chloro-5-Methylphenoxy)Methyl-4-Methyl-4h-1,2,4-Triazole-3-Thiol

• MDL： MFCD04968892
• Inchi： 1S/C11H12ClN3OS/c1-7-3-4-8(12)9(5-7)16-6-10-13-14-11(17)15(10)2/h3-5H,6H2,1-2H3,(H,14,17)
• InChI Key： VHJNWDUKNFYIFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OCC1=NNC(N1C)=S

Computed Properties

• Exact Mass: 269.03900
• Monoisotopic Mass: 269.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 374.8°C at 760 mmHg
• Flash Point: 180.4°C
• Refractive Index: 1.647
• PSA: 78.74000
• LogP: 2.64460

5-(2-Chloro-5-Methylphenoxy)Methyl-4-Methyl-4h-1,2,4-Triazole-3-Thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT